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Compound of Interest

Compound Name: VBIT-4

Cat. No.: B1193723

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides essential guidance
on the proper disposal procedures for VBIT-4, a voltage-dependent anion channel 1 (VDAC1)
oligomerization inhibitor.

While a specific Safety Data Sheet (SDS) with explicit disposal instructions for VBIT-4 is not
readily available in public resources, its chemical structure indicates it is a halogenated organic
compound. Therefore, its disposal must adhere to the standard procedures for this class of
chemical waste to ensure laboratory safety and environmental protection.

Chemical and Physical Properties of VBIT-4

A summary of the known quantitative data for VBIT-4 is presented below for easy reference.

Property Value
Molecular Formula C21H23CIFsN30s3
Molecular Weight 457.87 g/mol
CAS Number 2086257-77-2

VBIT-4 Disposal Protocol
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This protocol provides a step-by-step methodology for the safe disposal of VBIT-4 waste. It is
crucial to consult and follow your institution's specific chemical hygiene plan and waste
disposal guidelines.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory PPE, including a lab coat, safety glasses, and chemical-resistant
gloves.

2. Waste Segregation:
e Crucially, do not mix VBIT-4 waste with non-halogenated organic waste.
» Designate a specific, clearly labeled waste container for "Halogenated Organic Waste."

o The container must be made of a compatible material (e.g., high-density polyethylene, glass)
and have a secure screw-top cap.

3. Waste Collection:
e Collect all materials contaminated with VBIT-4, including:
o Unused or expired VBIT-4 solid compound.
o Solutions containing VBIT-4.
o Contaminated consumables such as pipette tips, tubes, and gloves.
 For liquid waste, pour it carefully into the designated halogenated waste container.

» For solid waste (e.g., powders, contaminated labware), place it in a sealed, labeled bag
before depositing it into the solid halogenated waste container.

4. Labeling:

o Clearly label the waste container with "Halogenated Organic Waste" and list the primary
constituents, including "VBIT-4."
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« Indicate the approximate concentration or quantity of VBIT-4.

« Include the date of waste accumulation.

5. Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area.

e The storage area should be well-ventilated and away from heat sources or incompatible
chemicals.

6. Disposal Request:

» Once the waste container is full or has reached the designated accumulation time limit set by
your institution, arrange for its collection by your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste disposal contractor.

» Follow your institution's specific procedures for requesting a chemical waste pickup.

VBIT-4 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of VBIT-4.
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VBIT-4 Disposal Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1193723?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1193723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

